Cas no 1242339-26-9 (5-Bromo-4-chloro-2-trifluoromethylbenzonitrile)
5-Bromo-4-chloro-2-trifluoromethylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-4-chloro-2-trifluoromethylbenzonitrile
- 1242339-26-9
- 5-bromo-4-chloro-2-(trifluoromethyl)benzonitrile
- DTXSID901236253
- G10976
-
- MDL: MFCD16817678
- Inchi: 1S/C8H2BrClF3N/c9-6-1-4(3-14)5(2-7(6)10)8(11,12)13/h1-2H
- InChI Key: VQIQQICDOJBKTM-UHFFFAOYSA-N
- SMILES: BrC1C(=CC(C(F)(F)F)=C(C#N)C=1)Cl
Computed Properties
- Exact Mass: 282.90112g/mol
- Monoisotopic Mass: 282.90112g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8
- XLogP3: 3.8
5-Bromo-4-chloro-2-trifluoromethylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1656124-100mg |
5-Bromo-4-chloro-2-(trifluoromethyl)benzonitrile |
1242339-26-9 | 98% | 100mg |
¥1604.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1656124-250mg |
5-Bromo-4-chloro-2-(trifluoromethyl)benzonitrile |
1242339-26-9 | 98% | 250mg |
¥2896.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1656124-1g |
5-Bromo-4-chloro-2-(trifluoromethyl)benzonitrile |
1242339-26-9 | 98% | 1g |
¥7344.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1656124-2.5g |
5-Bromo-4-chloro-2-(trifluoromethyl)benzonitrile |
1242339-26-9 | 98% | 2.5g |
¥11800.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1656124-5g |
5-Bromo-4-chloro-2-(trifluoromethyl)benzonitrile |
1242339-26-9 | 98% | 5g |
¥19094.00 | 2024-08-09 |
5-Bromo-4-chloro-2-trifluoromethylbenzonitrile Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on 5-Bromo-4-chloro-2-trifluoromethylbenzonitrile
Professional Introduction to 5-Bromo-4-chloro-2-trifluoromethylbenzonitrile (CAS No. 1242339-26-9)
5-Bromo-4-chloro-2-trifluoromethylbenzonitrile, with the chemical formula C₈H₂BrClF₃N, is a highly versatile intermediate in the field of pharmaceutical and agrochemical research. This compound, identified by its unique CAS number 1242339-26-9, has garnered significant attention due to its structural features and potential applications in the development of novel bioactive molecules. The presence of both bromo and chloro substituents, combined with a trifluoromethyl group, makes it an attractive scaffold for further functionalization and derivatization.
The benzonitrile moiety in this compound plays a crucial role in its reactivity and biological activity. Benzonitriles are well-known for their ability to serve as pharmacophores in various therapeutic agents, including antibiotics, antivirals, and anticancer drugs. The electron-withdrawing nature of the nitrile group enhances the electrophilicity of the aromatic ring, facilitating nucleophilic substitution reactions that are essential for constructing more complex molecular architectures.
Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The introduction of fluorine atoms into organic molecules often leads to improved metabolic stability, enhanced binding affinity, and altered pharmacokinetic profiles. In the case of 5-Bromo-4-chloro-2-trifluoromethylbenzonitrile, the trifluoromethyl group not only contributes to these desirable properties but also influences the electronic distribution of the aromatic system, thereby modulating its reactivity.
One of the most compelling aspects of this compound is its utility as a building block for synthesizing heterocyclic derivatives. Heterocyclic compounds represent a vast and diverse class of bioactive molecules that are prevalent in natural products and synthetic drugs. The benzonitrile core can be further modified through various chemical transformations, such as cyclization, condensation, and metal-catalyzed coupling reactions, to generate novel heterocycles with potential therapeutic applications.
The bromo and chloro substituents on the aromatic ring provide additional handles for functionalization. These halogen atoms can undergo cross-coupling reactions with a wide range of nucleophiles, including organometallic reagents, alkoxides, and amines. Such reactions are fundamental to modern synthetic organic chemistry and enable the construction of complex molecular frameworks with precision and efficiency.
In the realm of agrochemicals, compounds like 5-Bromo-4-chloro-2-trifluoromethylbenzonitrile are valued for their potential as intermediates in the synthesis of pesticides and herbicides. The structural features of this compound contribute to its ability to interact with biological targets in plants and pests, thereby exhibiting herbicidal or insecticidal activity. The trifluoromethyl group, in particular, is known to enhance the bioactivity of agrochemicals by improving their lipophilicity and metabolic stability.
Recent studies have also explored the use of this compound in materials science. Fluorinated aromatic compounds are increasingly being utilized in the development of advanced materials due to their unique electronic properties. For instance, they can be incorporated into organic semiconductors or liquid crystals to modulate their optical and electronic characteristics. The presence of bromo and chloro substituents further enhances their compatibility with various synthetic methodologies used in materials synthesis.
The synthesis of CAS no 1242339-26-9 typically involves multi-step organic transformations that highlight modern synthetic techniques. Starting from commercially available precursors such as chlorobenzonitrile or bromobenzonitrile, fluorination reactions can be employed to introduce the trifluoromethyl group. Subsequent halogenation steps allow for the selective introduction of bromo and chloro substituents at desired positions on the aromatic ring.
The choice of synthetic route depends on factors such as yield, scalability, and environmental considerations. Catalytic methods are often preferred due to their efficiency and reduced reliance on hazardous reagents. For example, palladium-catalyzed cross-coupling reactions can be used to introduce halogen atoms or other functional groups with high selectivity.
In conclusion, 5-Bromo-4-chloro-2-trifluoromethylbenzonitrile is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it an invaluable intermediate for constructing complex molecules with diverse biological activities. As research continues to uncover new applications for this compound, its importance in synthetic chemistry is likely to grow even further.
1242339-26-9 (5-Bromo-4-chloro-2-trifluoromethylbenzonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)